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Introduction: 1-Bromo-3-methoxy-5-methylbenzene (CAS No. 29578-83-4), also known as 3-

Bromo-5-methoxytoluene, is a versatile aromatic building block crucial in organic synthesis,

particularly in the development of novel pharmaceutical and agrochemical compounds.[1][2][3]

[4] Its unique substitution pattern—a bromine atom, a methoxy group, and a methyl group on a

benzene ring—provides multiple reactive sites for targeted chemical modifications.[2][4] This

guide offers a comprehensive overview of its material safety data, providing researchers,

scientists, and drug development professionals with the in-depth knowledge required for its

safe and effective use in a laboratory setting. The focus extends beyond mere compliance,

aiming to instill a deep understanding of the causality behind safety protocols, grounded in the

compound's specific chemical characteristics.

Section 1: Chemical Identity and Core Properties
Understanding the fundamental properties of a chemical is the bedrock of its safe handling. 1-
Bromo-3-methoxy-5-methylbenzene is typically a colorless to pale yellow oil or liquid.[2][3][5]

Its key identifiers and physical properties are summarized below.
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Identifier Value Source(s)

CAS Number 29578-83-4 [1][2][3][5]

Molecular Formula C₈H₉BrO [3][4]

Molecular Weight 201.06 g/mol [3]

Synonyms
3-Bromo-5-methoxytoluene, 3-

Bromo-5-methylanisole
[4]

Appearance
Colorless to light yellow, clear

liquid/oil
[1][2][4][5]

Melting Point 52°C [5][6][7]

Boiling Point 228°C [5][6][7]

Density ~1.378 - 1.4 g/cm³ [5][6][7]

Flash Point 103°C [5][6][7]

Solubility

Sparingly soluble in water,

good solubility in organic

solvents.

[3][4]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS), 1-Bromo-3-methoxy-5-methylbenzene
is classified as a hazardous substance. The primary concerns for laboratory personnel are its

acute oral toxicity and its irritant effects on the skin and eyes.[6]
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Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed

GHS06 (Skull and

Crossbones)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

Specific target organ

toxicity, single

exposure

Category 3
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)

Source(s):[6][8][9]

The acute oral toxicity (Category 3) is a significant concern, necessitating stringent controls to

prevent ingestion. The irritant properties are attributed to the compound's ability to disrupt cell

membranes upon contact with skin and eye tissues, leading to inflammation and discomfort.[6]

Section 3: Proactive Safety Measures: Handling,
Storage, and Exposure Control
A proactive approach to safety is paramount. The following protocols are designed to minimize

exposure risk by establishing a controlled laboratory environment.

Engineering Controls: The First Line of Defense
The most effective method of exposure control is to handle the substance in a physically

isolated environment.

Fume Hood: All handling of 1-Bromo-3-methoxy-5-methylbenzene, including weighing,

transferring, and use in reactions, must be conducted within a certified chemical fume hood.

[10][11] This ensures that any vapors are effectively captured and exhausted, preventing

inhalation.
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Ventilation: Ensure the laboratory has adequate general ventilation to prevent the

accumulation of vapors in the ambient air.[12][13]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation where the chemical is handled.[11][13]

Personal Protective Equipment (PPE)
PPE serves as the final barrier between the researcher and the chemical.

Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's 29

CFR 1910.133 or European Standard EN166.[13] Standard safety glasses are insufficient.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

tears or punctures before each use and replace them immediately if compromised.[10][11]

Body Protection: A lab coat or chemical-resistant apron should be worn to protect against

skin contact.[10]

Safe Handling and Storage Protocols
Handling:

Avoid all direct contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mists.[14]

Wash hands thoroughly with soap and water after handling and before breaks or leaving the

lab.[10][12]

Use the smallest quantity of material necessary for the experiment.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][11][15]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases, as these can initiate vigorous or exothermic reactions.[10][13][15]
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The designated storage class is 6.1D, for non-combustible, acutely toxic materials.

Hierarchy of Hazard Controls for 1-Bromo-3-methoxy-5-methylbenzene

Elimination
(Not Feasible - Required for Synthesis)

Substitution
(Use a less hazardous alternative)

Most Effective

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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Section 4: Reactive Safety Protocols: First Aid and
Fire-Fighting
In the event of an exposure or emergency, a rapid and informed response is critical.

First-Aid Measures
The immediate goal of first aid is to mitigate the effects of exposure. Always show the Safety

Data Sheet to attending medical personnel.[12][14]

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[10][12][14]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation develops or persists.[10][12][13]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[12][13][14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[10][14][16]
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Exposure Event Occurs

Assess Type of Exposure

Inhalation:
Move to Fresh Air

 Inhaled 

Skin Contact:
Remove Clothing, Wash Area

 Skin 

Eye Contact:
Flush with Water (15 min)

 Eyes 

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

 Swallowed 

Seek Immediate Medical Attention
(Provide SDS)

Click to download full resolution via product page

Caption: Emergency First Aid Response Workflow.

Fire-Fighting Measures
While the compound has a relatively high flash point of 103°C, it is still combustible.[15]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12][15][16]

Specific Hazards: Thermal decomposition can lead to the release of hazardous and irritating

gases, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.[10]

[13][15]
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Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous combustion products.[10][12]

Section 5: Accidental Release Management
A swift and systematic response to a spill is essential to prevent wider contamination and

exposure.

Step-by-Step Spill Cleanup Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area.[12]

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Wear PPE: Don full personal protective equipment, including respiratory protection if vapors

are significant.[10][12]

Containment: Prevent the spill from entering drains or water courses.[10][12]

Absorption: For liquid spills, absorb the material with an inert, non-combustible absorbent

material such as sand, silica gel, or vermiculite.[10][15] Do not use combustible materials like

sawdust.

Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled, and

sealed container for disposal.[12]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of the waste, including contaminated absorbents and PPE, as hazardous

waste in accordance with local, state, and federal regulations.[13]

Section 6: Chemical Stability and Reactivity Profile
Reactivity: The compound is not known to be dangerously reactive under normal laboratory

conditions.

Chemical Stability: It is stable under recommended storage conditions.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.chemsrc.com/en/cas/16618-67-0_478327.html
http://angenechemical.com/sds/2379322-35-5.pdf
http://angenechemical.com/sds/2379322-35-5.pdf
https://www.chemsrc.com/en/cas/16618-67-0_478327.html
http://angenechemical.com/sds/2379322-35-5.pdf
https://www.chemsrc.com/en/cas/16618-67-0_478327.html
http://angenechemical.com/sds/2379322-35-5.pdf
https://www.chemsrc.com/en/cas/16618-67-0_478327.html
https://www.fishersci.com/store/msds?partNumber=AC106620250&countryCode=US&language=en
http://angenechemical.com/sds/2379322-35-5.pdf
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-bromo-3-methoxy-5-methylbenz-dic229550.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions to Avoid: Avoid exposure to heat, flames, and sparks.[10]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases to prevent potentially hazardous reactions.[10][13][15]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and hydrogen bromide.[10][13][15]

Section 7: Toxicological Profile and Biological
Activity

Toxicological Data: Specific LD50 or LC50 data is not widely available. The hazard

assessment is primarily based on GHS classifications from aggregated data, which indicates

acute oral toxicity and irritant properties.[6][9]

Biological Activity: Beyond its role as a synthetic intermediate, in vitro studies have shown

that 1-Bromo-3-methoxy-5-methylbenzene can act as an inhibitor of the phenolic acid

transporter (PAT).[1][5] It has also demonstrated some antifungal activity against species like

Aspergillus niger and cytotoxic effects on human cells in culture, potentially through the

inhibition of fatty acid biosynthesis.[5] These biological activities underscore the need for

stringent handling procedures, as unintended biological effects could occur upon exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-3-methoxy-5-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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